N-benzyl-4-(4-cyano-5-((furan-2-ylmethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-4-[4-cyano-5-(furan-2-ylmethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C23H20N4O4S/c1-27(16-17-6-3-2-4-7-17)32(28,29)20-11-9-18(10-12-20)22-26-21(14-24)23(31-22)25-15-19-8-5-13-30-19/h2-13,25H,15-16H2,1H3
• InChI Key: KQABHXIVRFZNTH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCC4=CC=CO4)C#N
• Molecular Formula: C23H20N4O4S
• Molecular Weight: 448.5 g/mol

Description

N-benzyl-4-(4-cyano-5-((furan-2-ylmethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H20N4O4S and its molecular weight is 448.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A range of methods have been developed for synthesizing benzenesulfonamide derivatives, including N-benzyl-4-(4-cyano-5-((furan-2-ylmethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide. Techniques involve electrophilic cyanation for the synthesis of various benzonitriles, showcasing the chemical versatility of such compounds in forming complex molecular structures through reactions like 1,3-dipolar cycloaddition and gold(I)-catalyzed oxidations (Anbarasan, Neumann, & Beller, 2011), (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).

• Chemical Reactivity and Applications : These compounds are explored for their reactivity and potential applications, including the development of COX-2 inhibitors for treating conditions like rheumatoid arthritis and osteoarthritis, indicating their pharmaceutical relevance (Hashimoto, Imamura, Haruta, & Wakitani, 2002). Furthermore, they have been used to synthesize various pharmaceutical intermediates, highlighting their utility in drug development (Malwal, Sriram, Yogeeswari, Konkimalla, & Chakrapani, 2012).

Biological Activities

• Anticancer and Antimicrobial Properties : Investigations into the biological activities of benzenesulfonamide derivatives have revealed promising anticancer and antimicrobial properties. Some derivatives have been found to possess significant antiproliferative activity against various human tumor cell lines, such as ovarian and lung adenocarcinomas (Abbassi, Rakib, Chicha, Bouissane, Hannioui, Aiello, Gangemi, Castagnola, Rosano, & Viale, 2014). Additionally, novel sulfanilamide-derived compounds have shown antibacterial and antifungal activities, indicating their potential in addressing infectious diseases (Wang, Wan, & Zhou, 2010).

Material Science Applications

• Synthesis of Polymeric Materials : The synthesis of poly(p-benzenesulfonamide) through self-polycondensation of active p-aminobenzenesulfonic acid derivatives underlines the importance of these compounds in creating new polymeric materials with potential applications in various industries, including electronics and textiles (Saegusa, Ogawa, Kondo, Nakamura, Chau, & Iwakura, 1987).